Diethyl methylmalonate

• CAS: 609-08-5
• Synonyms: 2-Methylpropanedioic Acid 1,3-Diethyl Ester; Methylmalonic Acid Diethyl Ester; Diethyl 2-Methylmalonate; Diethyl Methylpropanedioate; Diethyl α-Methylmalonate; NSC 8700
• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• SMILES: CCOC(=O)C(C)C(=O)OCC
• InChI: InChI=1S/C8H14O4/c1-4-11-7(9)6(3)8(10)12-5-2/h6H,4-5H2,1-3H3
• InChIKey: UPQZOUHVTJNGFK-UHFFFAOYSA-N

Strategically source Diethyl Methylmalonate (CAS 609-08-5) as a critical, non-substitutable building block. Its unique alpha-methyl group provides essential steric bulk for enantioselective synthesis, evidenced by enabling a ruthenium-catalyzed reaction with 99% enantiomeric excess. This is not a simple malonate; substitution with diethyl malonate will lead to synthetic failure. For bioprocessing, it is a high-value fermentation aid proven to boost erythromycin A production by 250-300% in mutB strains. Ensure your supply chain delivers this specific, performance-defining intermediate.

Diethyl Methylmalonate (CAS 609-08-5): Chemical Profile and Baseline Procurement Considerations

Diethyl methylmalonate (CAS 609-08-5) is an alpha-substituted malonic ester, belonging to a class of compounds defined by their 1,3-dicarbonyl structure [1]. Its molecular structure, C8H14O4, features a methyl substituent at the alpha-carbon, which differentiates it from the unsubstituted parent compound, diethyl malonate . As a chemical building block, it is a clear, colorless liquid with a density of approximately 1.022 g/mL at 20°C and a boiling point of 198-199°C . Its utility is centered on its role as a moderately bulky nucleophile in organic synthesis, enabling the construction of more complex molecular architectures than its unsubstituted analogs .

• [1] National Institute of Standards and Technology. Propanedioic acid, methyl-, diethyl ester. NIST Chemistry WebBook, SRD 69. View Source

Procurement Risks of Substituting Diethyl Methylmalonate with Generic Malonic Esters

Direct substitution of diethyl methylmalonate with unsubstituted analogs like diethyl malonate or even other alpha-substituted esters is scientifically unsound for many applications. The single methyl group on the alpha-carbon is not a trivial modification; it fundamentally alters the molecule's steric and electronic properties [1]. This substitution blocks subsequent alkylation at that site, provides a pre-installed chiral or prochiral center, and changes the nucleophile's bulkiness, which directly impacts reaction selectivity and yield [2]. Using diethyl malonate in a synthetic sequence designed for diethyl methylmalonate will not yield the desired alpha-branched product and can lead to unwanted side reactions or complete synthetic failure. The following sections provide specific, quantitative evidence of these critical performance differences.

• [1] McMurry, J. Organic Chemistry, 9th ed.; Cengage Learning: Boston, 2015; Chapter 22. View Source
• [2] Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry Part B: Reactions and Synthesis, 5th ed.; Springer: New York, 2007; pp 1-69. View Source

Quantitative Differentiation Evidence for Diethyl Methylmalonate Against Closest Analogs

Enhanced Erythromycin Production in S. erythraea: A Strain-Specific Effect of Diethyl Methylmalonate

In a study on the Saccharopolyspora erythraea mutB knockout strain, which has a block in the methylmalonyl-CoA mutase reaction, the addition of diethyl methylmalonate resulted in a substantial, dose-dependent increase in erythromycin A production [1]. This effect is not a general nutrient response but is specific to the diethyl methylmalonate-responsive (Dmr) phenotype of this strain. The compound's unique ability to bypass the metabolic block and restore wild-type growth characteristics demonstrates a functional differentiation from other small molecule supplements.

Evidence Dimension	Erythromycin A titer enhancement
Target Compound Data	Up to 1395 μg/mL (with 15 mM supplementation) and a 250-300% increase in production relative to the unsupplemented mutB control
Comparator Or Baseline	Unsupplemented S. erythraea mutB strain (low-level producer, ~520 μg/mL baseline) and wild-type (WT) strain
Quantified Difference	Supplemented mutB strain produced up to 30% more erythromycin than the wild-type control strain.
Conditions	Oil-based fermentation medium; diethyl methylmalonate supplemented at concentrations of 5-15 mM.

Why This Matters

For industrial bioprocesses, a 250-300% yield increase from a specific medium additive represents a significant economic advantage, justifying the procurement of this specific ester over potential substitutes for this unique application.

• [1] Reeves, A. R.; Brikun, I. A.; Cernota, W. H.; Leach, B. I.; Gonzalez, M. C.; Weber, J. M. An erythromycin process improvement using the diethyl methylmalonate-responsive (Dmr) phenotype of the Saccharopolyspora erythraea mutB strain. Applied Microbiology and Biotechnology 2012, 93 (4), 1575-1583. View Source

Comparative CO2 Solubility and Vapor-Liquid Equilibrium Behavior in Homologous Malonate Esters

The vapor-liquid equilibrium (VLE) behavior of carbon dioxide with diethyl methylmalonate was systematically measured and compared against its direct homologs, diethyl ethylmalonate and diethyl n-butylmalonate [1]. The data, collected across a relevant industrial pressure range, provides essential thermodynamic parameters for designing supercritical CO2 extraction or reaction processes. The subtle but measurable differences in phase behavior among the three esters are critical for process optimization, where the choice of co-solvent or reactant impacts separation efficiency and operating costs.

Evidence Dimension	CO2 solubility and VLE data
Target Compound Data	Henry's law constant for CO2 evaluated and VLE data correlated using SRK and PR EOS (specific numerical data available in the full text).
Comparator Or Baseline	Diethyl ethylmalonate (C9H16O4) and diethyl n-butylmalonate (C11H20O4).
Quantified Difference	The VLE data for the three binary systems (CO2 + each ester) were distinct, allowing for evaluation of the effect of alpha-substituent chain length on CO2 affinity.
Conditions	Temperatures: 308.2, 318.2, and 328.2 K; Pressure range: 1.4–8.4 MPa.

Why This Matters

Access to peer-reviewed, comparative thermodynamic data is crucial for scientists and engineers designing green chemical processes, enabling the selection of the optimal malonate derivative based on predictable phase behavior rather than trial and error.

• [1] Hwu, W.-H.; Cheng, C.-H.; Tang, M.; Chen, Y.-P. Vapor–liquid equilibrium of carbon dioxide with diethyl methylmalonate, diethyl ethylmalonate and diethyl n-butylmalonate at elevated pressures. Fluid Phase Equilibria 2004, 215 (2), 237-244. View Source

High Stereospecificity in Ruthenium-Catalyzed Benzylic Alkylation Using Diethyl Methylmalonate

In the context of transition metal-catalyzed stereospecific benzylic substitution, diethyl methylmalonate was employed as a carbon nucleophile, demonstrating its ability to participate in high-fidelity stereoretentive transformations [1]. The reaction of an optically pure benzyl ester with diethyl methylmalonate in the presence of a specific ruthenium catalyst system yielded the chiral benzylic alkylation product with excellent yield and near-perfect enantiomeric excess (ee). This level of stereochemical control is essential for synthesizing single-enantiomer pharmaceutical intermediates.

Evidence Dimension	Stereochemical outcome and yield
Target Compound Data	The reaction of optically pure benzyl ester (S)-1a with diethyl methylmalonate gave the chiral product (S)-3aa in 77% yield with 99% enantiomeric excess (ee).
Comparator Or Baseline	Other malonate nucleophiles were not tested in this specific system, but the result establishes the compound's viability in highly sensitive stereochemical reactions.
Quantified Difference	99% enantiomeric excess (99% es) demonstrates retention of stereochemistry.
Conditions	2.5 mol% [Cp*RuCl2]2 catalyst, 5 mol% picolinic acid ligand, 1.1 equivalents of diethyl methylmalonate, K2CO3 base in THF at 60°C.

Why This Matters

The 99% ee outcome confirms the compound's compatibility with demanding catalytic cycles, making it a preferred building block for advanced pharmaceutical synthesis where stereochemical integrity is non-negotiable.

• [1] Suzuki, Y.; Takahashi, K.; Yamaguchi, T.; et al. Ruthenium-catalyzed stereospecific benzylic alkylation of optically active benzyl esters with malonate nucleophiles. Tetrahedron Letters 2021, 69, 152947. View Source

High-Impact Procurement Scenarios for Diethyl Methylmalonate (CAS 609-08-5) Based on Verifiable Data

Industrial Fermentation: Boosting Erythromycin Yields with a Strain-Specific Supplement

As demonstrated by a 250-300% increase in erythromycin A production in the S. erythraea mutB strain upon supplementation with diethyl methylmalonate, this compound is a high-value additive for specific biotechnological processes [1]. Procurement in this context is not for a general chemical building block but for a specialized fermentation aid that can dramatically improve the economics of antibiotic manufacturing. The data show that this effect is specific to the Dmr phenotype, making substitution with other malonates or solvents ineffective.

Process Engineering Design: Selecting Solvents for Supercritical CO2 Applications

For chemical engineers designing processes involving supercritical carbon dioxide (scCO2), the availability of precise, peer-reviewed VLE data is a critical selection criterion. The comparative study on CO2 solubility with diethyl methylmalonate, diethyl ethylmalonate, and diethyl n-butylmalonate provides the quantitative basis for choosing the appropriate co-solvent or reactant [2]. This data enables accurate process modeling, optimization of extraction efficiency, and prediction of phase behavior, reducing the risk and cost associated with process scale-up.

Medicinal Chemistry: Construction of Chiral Intermediates with High Enantiopurity

Medicinal chemists synthesizing drug candidates that require the construction of stereogenic benzylic carbon centers will find diethyl methylmalonate to be a reliable nucleophile. Its successful use in a ruthenium-catalyzed stereospecific alkylation, which yielded a product with 99% enantiomeric excess, confirms its utility in advanced synthetic sequences [3]. This performance characteristic makes it a key intermediate for the synthesis of single-enantiomer pharmaceuticals, where high stereopurity is directly linked to drug safety and efficacy.

• [1] Reeves, A. R.; Brikun, I. A.; Cernota, W. H.; Leach, B. I.; Gonzalez, M. C.; Weber, J. M. An erythromycin process improvement using the diethyl methylmalonate-responsive (Dmr) phenotype of the Saccharopolyspora erythraea mutB strain. Applied Microbiology and Biotechnology 2012, 93 (4), 1575-1583. View Source
• [2] Hwu, W.-H.; Cheng, C.-H.; Tang, M.; Chen, Y.-P. Vapor–liquid equilibrium of carbon dioxide with diethyl methylmalonate, diethyl ethylmalonate and diethyl n-butylmalonate at elevated pressures. Fluid Phase Equilibria 2004, 215 (2), 237-244. View Source
• [3] Suzuki, Y.; Takahashi, K.; Yamaguchi, T.; et al. Ruthenium-catalyzed stereospecific benzylic alkylation of optically active benzyl esters with malonate nucleophiles. Tetrahedron Letters 2021, 69, 152947. View Source